Cas no 63972-18-9 (BUTYRONITRILE DIETHYL MALONATE)

• Product Name: BUTYRONITRILE DIETHYL MALONATE
• CAS No: 63972-18-9
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 826418
• PubChem ID: 3641060
• Update Time: 2025-09-26

BUTYRONITRILE DIETHYL MALONATE Chemical and Physical Properties

Names and Identifiers

• BUTYRONITRILE DIETHYL MALONATE
• diethyl 2-(3-cyanopropyl)malonate
• (3-cyano-propyl)-malonic acid diethyl ester
• (3-Cyan-propyl)-malonsaeure-diaethylester
• 2-(3-cyanopropyl)malonic acid diethyl ester
• AC1MUHOY
• AG-G-38927
• CTK2A7680
• DIETHYL (3-CYANOPROPYL)MALONATE
• diethyl 2-(3-cyanopropyl)-malonate
• Diethyl-3-cyanopropylmalonate
• FT-0664179
• Propanedioic acid, (3-cyanopropyl)-, diethyl ester
• 63972-18-9
• E85278
• Propanedioic acid, (3-cyanopropyl)-,diethyl ester
• TXBCSTVTPWJWRR-UHFFFAOYSA-N
• MFCD07357261
• SY283775
• AKOS028111738
• diethyl2-(3-cyanopropyl)malonate
• DA-34887
• Diethyl 2-(3-cyanopropyl)propanedioate
• DTXSID50394567
• Diethyl (3-cyanopropyl)propanedioate
• SCHEMBL9594621
• CS-0454489
• 1,3-DIETHYL 2-(3-CYANOPROPYL)PROPANEDIOATE

• Inchi： 1S/C11H17NO4/c1-3-15-10(13)9(7-5-6-8-12)11(14)16-4-2/h9H,3-7H2,1-2H3
• InChI Key： TXBCSTVTPWJWRR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CCCC#N)=O

Computed Properties

• Exact Mass: 227.11581
• Monoisotopic Mass: 227.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.077
• Boiling Point: 154°C@0.5mmHg.
• Flash Point: 140.6°C
• Refractive Index: 1.447
• PSA: 76.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters